Cas no 861136-81-4 (Aspochalasin L)

• Product Name: Aspochalasin L
• CAS No: 861136-81-4
• MF: C₂₅H₃₉NO₆
• MW: 449.580268144608
• CID: 6643938
• PubChem ID: 11396751
• Update Time: 2024-03-02

Aspochalasin L Chemical and Physical Properties

Names and Identifiers

• 1H-Cycloundec(d)isoindole-1,15(2H)-dione, 3,3a,6,6a,9,10,11,12,13,14-decahydro-6,11,12-trihydroxy-13-methoxy-4,5,8-trimethyl-3-(2-methylpropyl)-, (3S,3aR,6R,6aR,7E,15aR)-
• 861136-81-4
• SV5K9D2538
• UNII-SV5K9D2538
• (1R,9E,11R,12R,15R,16S)-5,6,12-Trihydroxy-4-methoxy-9,13,14-trimethyl-16-(2-methylpropyl)-17-azatricyclo[9.7.0.01,15]octadeca-9,13-diene-2,18-dione
• Aspochalasin L
• CHEBI:211676

• Inchi： 1S/C25H39NO6/c1-12(2)9-17-21-14(4)15(5)22(29)16-10-13(3)7-8-18(27)23(30)19(32-6)11-20(28)25(16,21)24(31)26-17/h10,12,16-19,21-23,27,29-30H,7-9,11H2,1-6H3,(H,26,31)/b13-10+/t16-,17-,18?,19?,21-,22-,23?,25+/m0/s1
• InChI Key： SEJALNVFDONJGO-GXVMMTHKSA-N
• SMILES： O[C@H]1C(C)=C(C)[C@H]2[C@H](CC(C)C)NC([C@@]32C(CC(C(C(CCC(C)=C[C@H]31)O)O)OC)=O)=O |t:24|

Computed Properties

• Exact Mass: 449.27773796g/mol
• Monoisotopic Mass: 449.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Cytochalasans Aspochalasins